6-Methyl-2-(3-(p-tolylthio)propanamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

• IUPAC Name: 6-methyl-2-[3-(4-methylphenyl)sulfanylpropanoylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C20H24N2O2S2/c1-12-3-6-14(7-4-12)25-10-9-17(23)22-20-18(19(21)24)15-8-5-13(2)11-16(15)26-20/h3-4,6-7,13H,5,8-11H2,1-2H3,(H2,21,24)(H,22,23)
• InChI Key: RDTRLDOBVOYNIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)CCSC3=CC=C(C=C3)C
• Molecular Formula: C20H24N2O2S2
• Molecular Weight: 388.6 g/mol

Description

Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S.

Synthesis Analysis

Thiophene derivatives are synthesized through various methods. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

Thiophene is a five-membered ring made up of one sulfur as heteroatom. The structure of thiophene derivatives can vary widely, depending on the specific substituents attached to the thiophene ring.

Chemical Reactions Analysis

Thiophene derivatives can undergo a variety of chemical reactions. For example, 1,3-enynes and S3˙‾ (provided in situ from Na2S or K2S) can undergo a cyclization reaction and produce 2,3,5-trisubstituted thiophenes.

Physical And Chemical Properties Analysis

Thiophene and its derivatives show a variety of properties and applications. They are utilized in industrial chemistry and material science as corrosion inhibitors. Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors.

Mechanism of Action

The mechanism of action of thiophene derivatives can vary widely, depending on their specific structure and the biological target they interact with.

Future Directions

Thiophene-based analogs continue to be a focus of research due to their potential as biologically active compounds. Future research will likely continue to explore new synthesis methods, potential biological activities, and applications of these compounds.